Cas no 956468-19-2 (4-Methoxy-3-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 4-Methoxy-3-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 956468-19-2
• MF: C₈H₆ClF₃O₄S
• MW: 290.644051074982
• CID: 4723201
• Update Time: 2025-10-29

4-Methoxy-3-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethoxy)benzenesulfonyl chloride
• 4-Methoxy-3-(trifluoromethoxy)-benzenesulfonyl chloride
• ZEVKXUVJWXWKMJ-UHFFFAOYSA-N
• PC302607
• 4-(Methyloxy)-3-[(trifluoromethyl)oxy]benzenesulfonyl chloride

• Inchi： 1S/C8H6ClF3O4S/c1-15-6-3-2-5(17(9,13)14)4-7(6)16-8(10,11)12/h2-4H,1H3
• InChI Key： ZEVKXUVJWXWKMJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)OC(F)(F)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Topological Polar Surface Area: 61

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 305.6±42.0 °C at 760 mmHg
• Flash Point: 138.6±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Methoxy-3-(trifluoromethoxy)benzenesulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)